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  3. 1-(4-[3-chloro-4-(4-morpholinyl)phenyl]-5-{4-[(2-fluorobenzyl)oxy]-3-methoxyphenyl}-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)ethanone
1-(4-[3-chloro-4-(4-morpholinyl)phenyl]-5-{4-[(2-fluorobenzyl)oxy]-3-methoxyphenyl}-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)ethanone 1-(4-[3-chloro-4-(4-morpholinyl)phenyl]-5-{4-[(2-fluorobenzyl)oxy]-3-methoxyphenyl}-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995453
InChI: InChI=1S/C34H32ClFN4O4/c1-23(41)33-37-40(26-9-4-3-5-10-26)34(39(33)27-13-14-30(28(35)21-27)38-16-18-43-19-17-38)24-12-15-31(32(20-24)42-2)44-22-25-8-6-7-11-29(25)36/h3-15,20-21,34H,16-19,22H2,1-2H3
SMILES: CC(=O)C1=NN(C(N1C2=CC(=C(C=C2)N3CCOCC3)Cl)C4=CC(=C(C=C4)OCC5=CC=CC=C5F)OC)C6=CC=CC=C6
Molecular Formula: C34H32ClFN4O4
Molecular Weight: 615.1 g/mol

1-(4-[3-chloro-4-(4-morpholinyl)phenyl]-5-{4-[(2-fluorobenzyl)oxy]-3-methoxyphenyl}-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)ethanone

CAS No.:

Cat. No.: VC0995453

Molecular Formula: C34H32ClFN4O4

Molecular Weight: 615.1 g/mol

* For research use only. Not for human or veterinary use.

1-(4-[3-chloro-4-(4-morpholinyl)phenyl]-5-{4-[(2-fluorobenzyl)oxy]-3-methoxyphenyl}-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)ethanone -

Specification

Molecular Formula C34H32ClFN4O4
Molecular Weight 615.1 g/mol
IUPAC Name 1-[4-(3-chloro-4-morpholin-4-ylphenyl)-3-[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]-2-phenyl-3H-1,2,4-triazol-5-yl]ethanone
Standard InChI InChI=1S/C34H32ClFN4O4/c1-23(41)33-37-40(26-9-4-3-5-10-26)34(39(33)27-13-14-30(28(35)21-27)38-16-18-43-19-17-38)24-12-15-31(32(20-24)42-2)44-22-25-8-6-7-11-29(25)36/h3-15,20-21,34H,16-19,22H2,1-2H3
Standard InChI Key PYMOWEVVAJTMFP-UHFFFAOYSA-N
SMILES CC(=O)C1=NN(C(N1C2=CC(=C(C=C2)N3CCOCC3)Cl)C4=CC(=C(C=C4)OCC5=CC=CC=C5F)OC)C6=CC=CC=C6
Canonical SMILES CC(=O)C1=NN(C(N1C2=CC(=C(C=C2)N3CCOCC3)Cl)C4=CC(=C(C=C4)OCC5=CC=CC=C5F)OC)C6=CC=CC=C6

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